Cas no 16063-20-0 (Ethanone, 2-chloro-1-[2-(methylamino)phenyl]- (9CI))

Ethanone, 2-chloro-1-[2-(methylamino)phenyl]- (9CI) structure
16063-20-0 structure
Product Name:Ethanone, 2-chloro-1-[2-(methylamino)phenyl]- (9CI)
CAS No:16063-20-0
MF:C9H10ClNO
MW:183.634801387787
CID:1339826
PubChem ID:19824938
Update Time:2025-04-20

Ethanone, 2-chloro-1-[2-(methylamino)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-chloro-1-[2-(methylamino)phenyl]- (9CI)
    • 2-chloro-1-[2-(methylamino)phenyl]ethanone
    • ETHANONE, 2-CHLORO-1-[2-(METHYLAMINO)PHENYL]-
    • 2-Chloro-1-[2-(methylamino)phenyl]ethan-1-one
    • SCHEMBL9796404
    • XROLSOVOGKFCFQ-UHFFFAOYSA-N
    • DB-276514
    • 2-chloro-2'-(methylamino)acetophenone
    • DTXSID50600352
    • 16063-20-0
    • Inchi: 1S/C9H10ClNO/c1-11-8-5-3-2-4-7(8)9(12)6-10/h2-5,11H,6H2,1H3
    • InChI Key: XROLSOVOGKFCFQ-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC=CC=1NC)=O

Computed Properties

  • Exact Mass: 183.0452
  • Monoisotopic Mass: 183.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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